Cas no 93965-15-2 (1,6-Hexanediol,1-formate)

• Product Name: 1,6-Hexanediol,1-formate
• CAS No: 93965-15-2
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 804625
• PubChem ID: 3023124
• Update Time: 2025-04-19

1,6-Hexanediol,1-formate Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediol,1-formate
• 6-hydroxyhexyl formate
• 1,6-Hexanediol, monoformate
• 1,6-Hexanediol, 1-formate
• EINECS 300-964-5
• ZP46NB4RTK
• NS00063653
• DTXSID90240014
• SCHEMBL2286776
• 93965-15-2

• Inchi： 1S/C7H14O3/c8-5-3-1-2-4-6-10-7-9/h7-8H,1-6H2
• InChI Key： ZDLOJUDFCVYMAE-UHFFFAOYSA-N
• SMILES： O(C=O)CCCCCCO

Computed Properties

• Exact Mass: 146.094
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 222.8°C at 760 mmHg
• Flash Point: 88.1°C
• Refractive Index: 1.435